Cas no 59229-75-3 (2-Methyl-5-nitrobenzene-1,3-diamine)

2-Methyl-5-nitrobenzene-1,3-diamine is a nitro-substituted aromatic diamine with the molecular formula C7H9N3O2. This compound is primarily utilized as an intermediate in the synthesis of dyes, pigments, and specialty chemicals due to its reactive amino and nitro functional groups. Its structural properties enable precise modifications for tailored applications in organic synthesis. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the benzene ring enhances its versatility in electrophilic and nucleophilic reactions. The compound exhibits moderate stability under standard conditions, making it suitable for controlled industrial processes. Proper handling is advised due to potential sensitivity to light and heat.
2-Methyl-5-nitrobenzene-1,3-diamine structure
59229-75-3 structure
Product Name:2-Methyl-5-nitrobenzene-1,3-diamine
CAS No:59229-75-3
MF:C7H9N3O2
MW:167.165261030197
CID:374023
PubChem ID:91671
Update Time:2025-05-20

2-Methyl-5-nitrobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-nitrobenzene-1,3-diamine
    • 1,3-Benzenediamine,2-methyl-5-nitro-
    • 2,6-Diamino-1-methyl-4-nitrobenzene
    • 2,6-Diamino-4-nitrotoluene
    • 2,6-diamino-nitrotoluene
    • 2,6-diaminotoluene
    • 2-methyl-5-nitro-1,3-benzenediamine
    • 4-Nitro-2,6-toluenediamine
    • EINECS 261-669-4
    • NS00034113
    • CCRIS 5188
    • Q27109178
    • 2,6-Diamino-4-nitrotoluene 10 microg/mL in Acetonitrile
    • SCHEMBL2056616
    • AC-10514
    • 2-Methyl-5-nitro-1,3-benzenediamine #
    • SPOWAUDUGZVURQ-UHFFFAOYSA-N
    • 59229-75-3
    • AKOS006282828
    • UNII-CK8UX2A3X7
    • CK8UX2A3X7
    • InChI=1/C7H9N3O2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,8-9H2,1H
    • CHEBI:19389
    • DTXSID20207973
    • FT-0640592
    • 1,3-Benzenediamine, 2-methyl-5-nitro-
    • DB-008140
    • Inchi： 1S/C7H9N3O2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,8-9H2,1H3
    • InChI Key： SPOWAUDUGZVURQ-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C(C)=C(C=1)N)N)=O

Computed Properties

  • Exact Mass: 167.06900
  • Monoisotopic Mass: 167.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.9A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.369
  • Boiling Point: 432.5°C at 760 mmHg
  • Flash Point: 215.4°C
  • Refractive Index: 1.679
  • PSA: 97.86000
  • LogP: 2.75320

2-Methyl-5-nitrobenzene-1,3-diamine Customs Data

  • HS CODE：2921519090
  • Customs Data：

    China Customs Code:

    2921519090

    Overview:

    2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Methyl-5-nitrobenzene-1,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
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2-Methyl-5-nitrobenzene-1,3-diamine
 59229-75-3 95+%
1g
 $353 2024-07-24

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